6-(4-chlorophenyl)-2-(1-piperidinyl)pyrido[4,3-d]pyrimidin-5(6H)-one

• IUPAC Name: 6-(4-chlorophenyl)-2-piperidin-1-ylpyrido[4,3-d]pyrimidin-5-one
• InChI: InChI=1S/C18H17ClN4O/c19-13-4-6-14(7-5-13)23-11-8-16-15(17(23)24)12-20-18(21-16)22-9-2-1-3-10-22/h4-8,11-12H,1-3,9-10H2
• InChI Key: BKTNXVDBASSOAS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC=C3C(=N2)C=CN(C3=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C18H17ClN4O
• Molecular Weight: 340.8 g/mol

Description

The compound “6-(4-chlorophenyl)-2-(1-piperidinyl)pyrido[4,3-d]pyrimidin-5(6H)-one” belongs to the class of pyrido[4,3-d]pyrimidines. Pyrido[4,3-d]pyrimidines are bicyclic compounds that have been used as starting materials for the multi-step synthesis of various derivatives.

Synthesis Analysis

The synthesis of pyrido[4,3-d]pyrimidines involves diverse methodologies. One common method involves the use of pyrano[4,3-d]pyrimidin-5-ones, which are formed by the action of bromine in acetic acid on 4-styrylpyrimidine-5-carboxylic acids. These compounds yield pyrido[4,3-d]pyrimidin-5(6H)-ones on treatment with amines.

Molecular Structure Analysis

The molecular structure of pyrido[4,3-d]pyrimidines is characterized by a pyridine and pyrimidine ring fused together. The specific compound you mentioned also has a chlorophenyl group and a piperidinyl group attached to the pyrido[4,3-d]pyrimidine core.

Chemical Reactions Analysis

Pyrido[4,3-d]pyrimidines can undergo various chemical reactions. For example, nucleophilic replacement reactions of some 5-substituted pyrido[4,3-d]pyrimidines have been reported.

Future Directions

The field of pyrido[4,3-d]pyrimidines is a vibrant area of research with many potential applications in medicinal chemistry and drug discovery. Future research will likely continue to explore the synthesis, properties, and biological activity of new pyrido[4,3-d]pyrimidine derivatives.